Methyl 4-cyano-3-(cyclobutyloxy)benzoate

• Molecular Formula: C13H13NO3
• Molecular Weight: 231.25 g/mol
• IUPAC Name: methyl 4-cyano-3-cyclobutyloxybenzoate
• InChI: InChI=1S/C13H13NO3/c1-16-13(15)9-5-6-10(8-14)12(7-9)17-11-3-2-4-11/h5-7,11H,2-4H2,1H3
• InChI Key: RIGQRARSGZETII-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)C#N)OC2CCC2

Description

Methyl 4-cyano-3-(cyclobutyloxy)benzoate is a useful research compound. Its molecular formula is C13H13NO3 and its molecular weight is 231.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-cyano-3-hydroxybenzoate (0.067 g, 0.38 mmol) in 2 ml of DMF was added cesium carbonate (0.2 g, 0.62 mmol), bromocyclobutane (0.051 g, 0.38 mmol), and the reaction mixture was heated at 60° C. and stirred at this temperature for 3 hrs. The reaction mixture was cooled to RT, poured into ice water, and extracted several times with ethyl acetate (3×20 ml). The organic solution was dried over Na2SO4, filtered, rotary evaporated to dryness then dried in vacuo to provide methyl 4-cyano-3-(cyclobutyloxy)benzoate (0.055 g, 63%). 1H NMR (400 MHz, CD3OD): 7.74 (d, 1H), 7.67 (d, 1H), 7.54 (s, 1H), 3.93 (s, 3H), 2.57-2.52 (m, 2H), 2.26-2.21 (m, 2H), 1.94-1.90 (m, 1H), 1.94-1.78 (m, 2H). MS (EI) for C13H13NO3: 232 (MH+).